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Compound of Interest

Compound Name: 2,5-Diphenylpyridine

CAS No.: 15827-72-2

Cat. No.: B098661

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies for testing the

insecticidal activity of 2-phenylpyridine derivatives. The protocols outlined below are based on

established methods and offer a framework for screening and characterizing the efficacy of

novel compounds against various insect pests.

Synthesis of 2-Phenylpyridine Derivatives
A general synthetic route for preparing 2-phenylpyridine derivatives containing N-

phenylbenzamide moieties involves a three-step process: Suzuki-Miyaura cross-coupling,

nucleophilic substitution, and amidation. This method is characterized by mild reaction

conditions and straightforward product isolation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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